Cas no 164178-50-1 (Correantine A)

• Product Name: Correantine A
• CAS No: 164178-50-1
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 202916
• Update Time: 2024-03-01

Correantine A Chemical and Physical Properties

Names and Identifiers

• 8H-10-Oxa-1,7b-diazabenzo[5,6]cyclohepta[1,2,3-jk]fluorene-12-carboxylicacid, 1,2,3,8a,9,12a,13,13a-octahydro-8-hydroxy-1,9-dimethyl-, methyl ester,(8R,8aS,9R,12aS,13aR)- (9CI)
• 8H-10-Oxa-1,7b-diazabenzo[5,6]cyclohepta[1,2,3-jk]fluorene-12-carboxylicacid, 1,2,3,8a,9,12a,13,13a-octahydro-8-hydroxy-1,9-d
• (+)-Correantine A
• 18-Noradifoline,5-decarboxy-10,21-dideoxy-3,4,5,6-tetrahydro-19-hydroxy-4,21-dimethyl-, (3b,19b,20a,21a)-
• 8H-10-Oxa-1,7b-diazabenzo[5,6]cyclohepta[1,2,3-jk]fluorene-12-carboxylic acid,1,2,3,8a,9,12a,13,13a-octahydro-8-hydroxy-1,9-dimethyl-, methyl ester, [8R-(8a,8ab,9b,12aa,13aa)]-
• Correantine A
• CID 101920253

• Inchi： 1S/C22H26N2O4/c1-12-19-15(16(11-28-12)22(26)27-3)10-18-20-14(8-9-23(18)2)13-6-4-5-7-17(13)24(20)21(19)25/h4-7,11-12,15,18-19,21,25H,8-10H2,1-3H3/t12-,15+,18-,19-,21-/m1/s1
• InChI Key： LJQJDDFXCZGJGT-SRLNHONDSA-N
• SMILES： O1C=C(C(=O)OC)[C@@H]2C[C@@H]3C4=C(C5C=CC=CC=5N4[C@@H]([C@@H]2[C@H]1C)O)CCN3C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 667
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Akageran and related alkaloids Akageran and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Akageran and related alkaloids